Cas no 1023850-96-5 (3-[2-oxo-2-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)ethyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-[2-oxo-2-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)ethyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 1023850-96-5
• MF: C₂₁H₁₉N₃O₃
• MW: 361.393864870071
• CID: 5365461
• Update Time: 2025-07-11

3-[2-oxo-2-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)ethyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[2-(3,6-Dihydro-4-phenyl-1(2H)-pyridinyl)-2-oxoethyl]-2,4(1H,3H)-quinazolinedione
• 3-[2-oxo-2-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)ethyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C21H19N3O3/c25-19(23-12-10-16(11-13-23)15-6-2-1-3-7-15)14-24-20(26)17-8-4-5-9-18(17)22-21(24)27/h1-10H,11-14H2,(H,22,27)
• InChI Key： SLESJSYXEYYMQR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CC(N2CCC(C3=CC=CC=C3)=CC2)=O)C1=O

Experimental Properties

• Density: 1.306±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.51±0.20(Predicted)

Additional information on 3-[2-oxo-2-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)ethyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

Introduction to 3-[2-oxo-2-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)ethyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1023850-96-5)

3-[2-oxo-2-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)ethyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1023850-96-5, represents a unique structural motif that combines elements of quinazoline and tetrahydropyridine scaffolds. The intricate architecture of this molecule suggests potential applications in the development of novel therapeutic agents.

The quinazoline core is a well-studied pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Quinazoline derivatives have been extensively explored for their roles as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of a tetrahydropyridine moiety in this compound adds an additional layer of complexity, which may influence its pharmacokinetic properties and binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that modulate the activity of protein kinases. These kinases are integral to numerous cellular processes and are often implicated in diseases such as cancer and inflammatory disorders. The 3-[2-oxo-2-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)ethyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione structure presents a promising lead compound for further investigation in this area.

One of the most compelling aspects of this compound is its potential to interact with specific enzymatic targets. The combination of the quinazoline and tetrahydropyridine moieties creates a diverse chemical landscape that can be fine-tuned to optimize binding affinity and selectivity. This dual functionality makes it an attractive candidate for structure-based drug design and virtual screening campaigns.

The synthesis of 3-[2-oxo-2-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)ethyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. The use of advanced catalytic methods and chiral auxiliaries ensures high yields and enantioselectivity in the final product. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical studies and beyond.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging molecular modeling techniques such as docking studies and molecular dynamics simulations, scientists can gain insights into how 3-[2-oxo-2-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)ethyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione interacts with its intended targets. These computational approaches complement experimental efforts by providing a rational framework for designing next-generation derivatives.

The pharmacological profile of this compound is currently under investigation in various academic and industrial laboratories. Preliminary studies suggest that it exhibits promising activity against certain kinases while maintaining good selectivity over closely related enzymes. This balance between potency and selectivity is critical for minimizing side effects and improving therapeutic outcomes.

In addition to its potential as a kinase inhibitor, 3-[2-oxo-2-(4-phenyl-1,2，